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Compound of Interest

Compound Name: 2-Fluoroethyl fluoroacetate

Cat. No.: B15290528

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-Fluoroethyl fluoroacetate (CAS Number: 459-99-4). The extreme toxicity of this compound
necessitates stringent adherence to the following procedures to ensure the safety of all
laboratory personnel.

Immediate Safety and Hazard Information

2-Fluoroethyl fluoroacetate is an extremely toxic organofluorine compound. Acute exposure
through inhalation, ingestion, or skin contact can be fatal. Due to the lack of a comprehensive
Safety Data Sheet (SDS) in available resources, all handling procedures must be based on a
high-risk assessment.

Quantitative Data Summary

The following table summarizes the available physical, chemical, and toxicological data for 2-
Fluoroethyl fluoroacetate. Note that some values are estimates and should be treated with
caution.
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Property

Value

Chemical Formula

CaHeF202

Molecular Weight 124.087 g/mol

CAS Number 459-99-4

Appearance Colorless liquid

Boiling Point ~147.79 °C (estimate)
Density ~1.1926 g/cm?3 (estimate)

LD50 (subcutaneous, mouse)

8500 pa/kg[1]

LDLo (oral, rats)

1 mg/kg[1]

LC50 (inhalation, rat)

150 mg/m3 (10 minutes)[1]

LC50 (inhalation, mouse)

450 pg/me[1]

LC50 (inhalation, rabbit)

50 mg/m3[1]

LC50 (inhalation, guinea pig)

70 mg/m3 (10 minutes)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Fluoroethyl fluoroacetate. The
following table outlines the minimum required PPE.
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Body Part

Required PPE

Respiratory

A full-face respirator with a combination
cartridge for organic vapors and particulates
(e.g., ABEK-P3) is essential. All work must be
conducted in a certified chemical fume hood.

Eyes/Face

A full-face respirator provides integral eye and
face protection. If not using a full-face respirator,
chemical splash goggles and a face shield are

mandatory.

Hands

Double-gloving is required. Use a pair of nitrile
gloves as the inner layer and a pair of heavy-
duty, chemical-resistant gloves (e.g., Viton™ or
butyl rubber) as the outer layer. Inspect gloves
for any signs of degradation before and during

use.

Body

A chemical-resistant apron or suit over a lab
coat. Ensure complete coverage of the torso

and limbs.

Feet

Closed-toe, chemical-resistant footwear.

Operational and Disposal Plans

Experimental Protocol: Safe Handling Procedure

e Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.

o Prepare all necessary equipment and reagents before handling 2-Fluoroethyl

fluoroacetate.

o Have a designated and clearly labeled waste container for halogenated, highly toxic

waste.
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o An emergency spill kit specifically for toxic chemicals must be readily accessible.

e Handling:

[e]

Conduct all manipulations of 2-Fluoroethyl fluoroacetate within the certified chemical
fume hood.

[e]

Use the smallest quantity of the chemical necessary for the experiment.

o

Employ a buddy system; never work alone when handling this compound.

[¢]

Use sealed or contained systems whenever possible to minimize the risk of aerosol
generation.

e Storage:

[e]

Store 2-Fluoroethyl fluoroacetate in a tightly sealed, clearly labeled container.

[e]

The primary container should be placed within a secondary, unbreakable container.

o

Store in a cool, dry, well-ventilated area, away from incompatible materials.
o The storage location should be secured and accessible only to authorized personnel.
Disposal Plan

o All waste containing 2-Fluoroethyl fluoroacetate, including contaminated labware, gloves,
and absorbent materials, must be treated as hazardous waste.

o Collect all waste in a dedicated, leak-proof, and clearly labeled container for halogenated
and highly toxic chemical waste.

¢ Do not mix with other waste streams.

» Arrange for disposal through a licensed hazardous waste disposal company in accordance
with local, state, and federal regulations.

Emergency Spill and Decontamination Plan
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In the event of a spill, immediate and decisive action is critical.

Evacuate: Immediately evacuate the laboratory, alerting all personnel in the vicinity.
« |solate: Close the laboratory doors and prevent entry.

» Notify: Contact your institution's emergency response team and provide details of the spill,
including the chemical identity and approximate quantity.

o Decontamination (by trained personnel only):

o Do not attempt to clean up a spill of 2-Fluoroethyl fluoroacetate unless you are a trained
emergency responder with the appropriate PPE, including a self-contained breathing
apparatus (SCBA).

o For small spills, absorbent pads or vermiculite can be used to contain the liquid.

o The contaminated absorbent material must be collected into a sealed, labeled hazardous

waste container.

o The spill area should be decontaminated with a suitable decontamination solution,
followed by a thorough wash with soap and water.

Visual Workflow Guides

The following diagrams illustrate the standard operating procedure for handling 2-Fluoroethyl
fluoroacetate and the emergency response protocol for a spill.
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Preparation Phase
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Post—Handlir;; & Disposal

( Dispose of Contaminated Materials in Toxic Waste )

\
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Y
[ Remove PPE and Wash Hands )

\

( Securely Store Chemical j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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